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Compound of Interest

Compound Name: 2-Methylallylamine hydrochloride

Cat. No.: B1589339

An In-depth Technical Guide to the Physicochemical Properties of 2-Methylallylamine
Hydrochloride

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical entities is fundamental. This guide provides a
detailed overview of the melting point and solubility of 2-Methylallylamine hydrochloride
(CAS No: 28148-54-1), a versatile chemical intermediate.

Physicochemical Data

The following table summarizes the key quantitative data for 2-Methylallylamine
hydrochloride.
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Property Value Source(s)
Melting Point 179-184 °C [1112]
Molecular Formula CaH10CIN [3114]
Molecular Weight 107.58 g/mol [11[3114]
Appearance White crystalline powder [3]

While specific quantitative data
is not readily available in the
cited literature, the
hydrochloride salt form is
Solubility noted to enhance its stability
and solubility in aqueous
solutions.[3] A general
experimental protocol to
determine its solubility is

provided below.

Experimental Protocols

Detailed methodologies for determining the melting point and solubility are crucial for
reproducible and accurate measurements.

Melting Point Determination via the Capillary Method

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which the
substance transitions from a solid to a liquid.[5][6] Impurities typically cause a depression and
broadening of the melting point range.[5][6] The capillary method is a standard and widely used
technique for this determination.[7]

Principle: A small, powdered sample of the solid is heated at a controlled rate in a capillary
tube. The temperatures at which melting begins and is complete are observed and recorded as
the melting point range.[5]

Apparatus and Materials:
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Melting point apparatus (e.g., Mel-Temp or similar)[5]

Capillary tubes (sealed at one end)[8]

2-Methylallylamine hydrochloride sample (dry and finely powdered)[7]
Spatula

Watch glass or weighing paper

Procedure:

Sample Preparation: Place a small amount of dry 2-Methylallylamine hydrochloride onto a
watch glass. If necessary, finely powder the sample.[8]

Packing the Capillary Tube: Press the open end of a capillary tube into the powdered
sample. A small amount of the solid will enter the tube.[9]

Invert the tube and gently tap its sealed bottom on a hard surface to pack the solid down.
Repeat until the packed sample is 2-3 mm high.[9]

Apparatus Setup: Place the packed capillary tube into one of the sample slots of the melting
point apparatus.[9]

Rapid Heating (Optional): For an unknown compound, it is common practice to first perform
a rapid determination by heating quickly to find an approximate melting point.[6] This allows
the subsequent, more accurate measurements to be performed more efficiently.

Accurate Measurement: For a precise measurement, begin heating the apparatus. Once the
temperature is within 10-15°C of the expected melting point, reduce the heating rate to
approximately 1-2°C per minute.[5][9]

Observation and Recording: Carefully observe the sample through the viewing lens. Record
the temperature at which the first liquid droplets appear (the beginning of melting).[5]

Continue heating slowly and record the temperature at which the last solid crystal melts (the
end of the melting range).[5]
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» Data Reporting: The melting point is reported as the range between these two temperatures.
For pure compounds, this range is typically narrow (0.5-1.0°C).[5]

Prepare Dry, Powdered Sample

'

Pack Sample into Capillary Tube (2-3 mm)

i

Place Capillary in Melting Point Apparatus

i

Heat Rapidly to ~15°C Below Expected MP

i

Reduce Heating Rate to 1-2°C / min

i

Observe Sample

'

Record T1: First Liquid Appears

i

Record T2: All Solid Disappears

i

Report Melting Point as T1 - T2 Range
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Workflow for Melting Point Determination

Solubility Determination

Solubility is defined as the maximum amount of a solute that can dissolve in a given amount of
solvent at a specific temperature to form a saturated solution.[10][11]

Principle: A known mass of the solute is incrementally added to a known volume of the solvent
at a constant temperature. The mixture is agitated until saturation is reached, indicated by the
presence of undissolved solid. The total mass of the dissolved solute is then used to calculate
the solubility.[10]

Apparatus and Materials:

e 2-Methylallylamine hydrochloride
 Distilled water (or other solvent)

e Analytical balance

o Test tubes with stoppers or small flasks[10]
o Graduated cylinder or pipette

e Spatula

e Thermometer

» Vortex mixer or magnetic stirrer

o Constant temperature bath (optional, for precise temperature control)
Procedure:

e Solvent Preparation: Using a graduated cylinder, measure a precise volume of the solvent
(e.g., 10.0 mL of distilled water) and transfer it to a test tube or flask.[10]
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Temperature Control: Place the test tube in a rack and measure the initial temperature of the
solvent. If a specific temperature is required, a constant temperature water bath should be
used.[10]

Initial Solute Mass: Accurately weigh a quantity of 2-Methylallylamine hydrochloride (e.g.,
1.000 g) on an analytical balance. Record this initial mass.

Incremental Addition: Add a small, known amount of the solute to the solvent using a spatula.
[10]

Dissolution: Stopper the test tube and shake or vortex it vigorously for a set period (e.g., 1-2
minutes) to facilitate dissolution. Check for any undissolved solid.[10]

Iterative Process: Continue adding small increments of the solute, recording the total amount
added, and agitating after each addition. As the solution approaches saturation, the
dissolution process will slow down.[10]

Reaching Saturation: The point of saturation is reached when a small amount of solid solute
remains undissolved even after prolonged agitation.

Final Mass Measurement: Once saturation is confirmed, carefully weigh the remaining,
undissolved solute.

Calculation:

o Calculate the total mass of solute that dissolved by subtracting the mass of the
undissolved solid from the initial mass of the solute used.

o Express the solubility in terms of grams of solute per 100 mL or 100 g of solvent. For
example: Solubility ( g/100 mL) = (Mass of dissolved solute in g / Volume of solvent in mL)
x 100
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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